Cas no 2344-71-0 (5-phenylpentan-2-ol)

5-phenylpentan-2-ol structure
5-phenylpentan-2-ol structure
Product Name:5-phenylpentan-2-ol
CAS No:2344-71-0
MF:C11H16O
MW:164.244143486023
CID:278353
PubChem ID:102788
Update Time:2025-04-19

5-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanol, a-methyl-
    • 5-phenylpentan-2-ol
    • 4-Hydroxy-1-phenylpentane
    • CCRIS 1996
    • ZFVFQRLBTBBQSK-UHFFFAOYSA-N
    • 2344-71-0
    • DTXSID60946096
    • AKOS011898844
    • NS00083311
    • 5-Phenylpentanol-2
    • 5-phenyl-pentan-2-ol
    • 5-phenyl-2-pentanol
    • SCHEMBL560468
    • EINECS 219-056-4
    • EN300-1863853
    • Inchi: 1S/C11H16O/c1-10(12)6-5-9-11-7-3-2-4-8-11/h2-4,7-8,10,12H,5-6,9H2,1H3
    • InChI Key: ZFVFQRLBTBBQSK-UHFFFAOYSA-N
    • SMILES: OC(C)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.9643
  • Boiling Point: 251.73°C (rough estimate)
  • Flash Point: 114°C
  • Refractive Index: 1.5180 (estimate)
  • PSA: 20.23

5-phenylpentan-2-ol Pricemore >>

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